6-[(4-Chlorobenzyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile

• IUPAC Name: 6-[(4-chlorophenyl)methylsulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile
• InChI: InChI=1S/C13H8ClN3S2/c14-10-3-1-9(2-4-10)8-19-12-11(7-15)17-5-6-18-13(17)16-12/h1-6H,8H2
• InChI Key: MKKGVTZPPJLVCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSC2=C(N3C=CSC3=N2)C#N)Cl
• Molecular Formula: C13H8ClN3S2
• Molecular Weight: 305.8 g/mol

Description

“6-[(4-Chlorobenzyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile” is a chemical compound with the molecular formula C13H8ClN3S2. It is a derivative of imidazothiazole, a heterocyclic compound that contains both an imidazole ring and a thiazole ring in its structure.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C13H8ClN3S2/c14-10-3-1-2-9(6-10)8-19-12-11(7-15)17-4-5-18-13(17)16-12/h1-6H,8H2. This indicates that the compound contains a 4-chlorobenzyl group attached to an imidazo[2,1-b][1,3]thiazole core via a sulfanyl linkage, with a carbonitrile group attached to the 5-position of the imidazo[2,1-b][1,3]thiazole ring.

Scientific Research Applications

Therapeutic Versatility of Imidazo[2,1-b]thiazoles

Imidazo[2,1-b]thiazole derivatives, including structures similar to "6-[(4-Chlorobenzyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile," have been extensively studied for their diverse pharmacological activities. These compounds exhibit a wide range of therapeutic properties, making them promising candidates for the development of new drugs. Notably, imidazo[2,1-b]thiazoles have shown potential in treating various conditions due to their versatile pharmacological effects. This review highlights the significant advancements in the design and synthesis of imidazo[2,1-b]thiazole-based compounds and underscores their potential in medicinal chemistry (Shareef, Khan, Babu, & Kamal, 2019).

Antioxidant Capacity of Imidazo[2,1-b]thiazoles

Imidazo[2,1-b]thiazoles and related structures are also being explored for their antioxidant properties. The investigation into the antioxidant capacity of such compounds provides insights into their mechanism of action and potential therapeutic applications. These studies contribute to understanding how imidazo[2,1-b]thiazoles can be utilized in combating oxidative stress-related diseases, offering a foundation for further research and development of antioxidant therapies (Ilyasov, Beloborodov, Selivanova, & Terekhov, 2020).

Antitumor Activity

Research on imidazo[2,1-b]thiazole derivatives, including structures analogous to "this compound," has demonstrated notable antitumor activities. These compounds have been the subject of intense study to identify new antitumor drugs. The diversity in the biological properties of imidazo[2,1-b]thiazoles, coupled with their ability to interfere with various cancer cell processes, highlights their potential as a valuable source of anticancer agents (Iradyan, Iradyan, Arsenyan, & Stepanyan, 2009).

Synthesis and Transformation of Imidazo[2,1-b]thiazoles

The synthesis and chemical transformation of imidazo[2,1-b]thiazoles are crucial areas of research, providing a pathway for the development of novel compounds with enhanced pharmacological properties. This research is fundamental in expanding the application of imidazo[2,1-b]thiazoles in various therapeutic areas, including the development of compounds with potential antitumor, antimicrobial, and antioxidant activities. Such studies are essential for the continual growth of imidazo[2,1-b]thiazoles in medicinal chemistry (Abdurakhmanova, Kondratyuk, Holovchenko, & Brovarets, 2018).

Future Directions

The future directions for research on “6-[(4-Chlorobenzyl)sulfanyl]imidazo[2,1-b][1,3]thiazole-5-carbonitrile” and its derivatives could include further exploration of their synthesis, characterization, and potential biological activities. Given the broad range of biological activities exhibited by imidazothiazole derivatives, this compound may have potential applications in various areas of medicinal chemistry and drug discovery.